![molecular formula C19H14ClN3OS B5888288 5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone](/img/structure/B5888288.png)
5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone (CMFHB) is a chemical compound with potential applications in scientific research. This compound is a hydrazone derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and anti-tumor activities by inhibiting the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). NF-κB and MAPKs are known to play important roles in inflammation and cancer development.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and anti-tumor activities in vitro. It has also been reported to induce apoptosis (programmed cell death) in cancer cells. However, the biochemical and physiological effects of this compound in vivo are not well understood.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone in lab experiments is its potential as an anti-cancer agent. However, the limitations of using this compound include its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone. One direction is to investigate the mechanism of action of this compound in more detail, particularly in vivo. Another direction is to explore the potential of this compound as an anti-inflammatory agent. Additionally, it would be interesting to investigate the potential of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone can be synthesized using various methods. One of the methods involves the reaction of 5-(5-chloro-2-methylphenyl)furan-2-carbaldehyde with 1,3-benzothiazol-2-ylhydrazine in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions, and the product is obtained after purification using column chromatography.
Scientific Research Applications
5-(5-chloro-2-methylphenyl)-2-furaldehyde 1,3-benzothiazol-2-ylhydrazone has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit anti-inflammatory and anti-tumor activities in vitro. It has also been reported to have potential as an anti-cancer agent.
properties
IUPAC Name |
N-[(E)-[5-(5-chloro-2-methylphenyl)furan-2-yl]methylideneamino]-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3OS/c1-12-6-7-13(20)10-15(12)17-9-8-14(24-17)11-21-23-19-22-16-4-2-3-5-18(16)25-19/h2-11H,1H3,(H,22,23)/b21-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXDZTQSSEDGQLC-SRZZPIQSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)C2=CC=C(O2)C=NNC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)Cl)C2=CC=C(O2)/C=N/NC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.